Cas no 908291-72-5 (3-(1-Naphthalenyloxy)-1-phenyl-1-propanol)

3-(1-Naphthalenyloxy)-1-phenyl-1-propanol is a synthetic organic compound featuring a naphthalene and phenyl moiety linked by a propanol chain. Its unique structure makes it valuable as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits potential utility in the development of bioactive molecules due to its aromatic and ether functionalities, which can influence binding interactions. Its stability under standard conditions and compatibility with further functionalization enhance its versatility in organic synthesis. Researchers may also explore its applications in material science, particularly in designing polymers or liquid crystals, owing to its rigid aromatic framework and polar hydroxyl group.

3-(1-Naphthalenyloxy)-1-phenyl-1-propanol structure

908291-72-5 structure

Product Name:3-(1-Naphthalenyloxy)-1-phenyl-1-propanol

CAS No:908291-72-5

MF:C₁₉H₁₈O₂

MW:278.345025539398

CID:1062217

PubChem ID:9925626

Update Time:2025-05-28

3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

- 3-(1-Naphthalenyloxy)-1-phenyl-1-propanol
- 3-naphthalen-1-yloxy-1-phenylpropan-1-ol
- α-[2-(1-Naphthalenyloxy)ethyl]benzenemethanol (ACI)
- 3-[(Naphthalen-1-yl)oxy]-1-phenylpropan-1-ol
- 3-(Naphthalen-1-yloxy)-1-phenylpropan-1-ol
- SCHEMBL6675385
- G79115
- DTXSID00432923
- DB-314702
- 908291-72-5
- Inchi： 1S/C19H18O2/c20-18(16-8-2-1-3-9-16)13-14-21-19-12-6-10-15-7-4-5-11-17(15)19/h1-12,18,20H,13-14H2
- InChI Key： VFVBVEMVTNQIMZ-UHFFFAOYSA-N
- SMILES： OC(CCOC1C2C(=CC=CC=2)C=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 278.130679813g/mol
Monoisotopic Mass: 278.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 29.5Å²

3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N359290-25mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		25mg	$ 230.00	2023-09-06
TRC	N359290-50mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		50mg	$413.00	2023-05-17
TRC	N359290-100mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		100mg	$ 782.00	2023-09-06
TRC	N359290-250mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		250mg	$1748.00	2023-05-17
TRC	N359290-10mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		10mg	$ 108.00	2023-09-06
TRC	N359290-25 mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		25mg	185.00	2021-07-23
TRC	N359290-50 mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		50mg	340.00	2021-07-23
TRC	N359290-100 mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		100MG	640.00	2021-07-23
TRC	N359290-250 mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5		250MG	1455.00	2021-07-23
1PlusChem	1P00GX46-50mg	3-(1-Naphthalenyloxy)-1-phenyl-1-propanol	908291-72-5	≥98%	50mg	$302.00	2024-04-20

3-(1-Naphthalenyloxy)-1-phenyl-1-propanol Production Method

Production Method 1

90-15-3

18776-12-0

908291-72-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 2 h, 0 °C
1.2 Solvents: Dimethylformamide ; overnight, rt

Reference

: Structure elucidation of a process-related impurity of dapoxetine

Darcsi, Andras; Toth, Gergo; Kokosi, Jozsef; Beni, Szabolcs, Journal of Pharmaceutical and Biomedical Analysis, 2014, 96, 272-277